BENGHE Foundational & Exploratory

Check Availability & Pricing

4-n-Octylstyrene: A Technical Guide to
Structure, Synthesis, and Application

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Octyl-4-vinylbenzene
CAS No.: 46745-66-8
Cat. No.: B1356761
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Executive Summary

4-n-Octylstyrene (CAS: 46745-66-8) is a functionalized styrenic monomer distinguished by the
presence of a linear eight-carbon alkyl chain at the para position.[1][2] Unlike unmodified
styrene, which yields rigid, brittle homopolymers (Polystyrene, Tg ~100°C), 4-n-octylstyrene
produces polymers with significantly lower glass transition temperatures (Tg) and enhanced
hydrophobicity.

For researchers in drug development and materials science, this monomer is a critical tool for
internal plasticization. It allows for the precise tuning of polymer flexibility and solubility without
the migration issues associated with external plasticizers. Its primary utility lies in synthesizing
amphiphilic block copolymers for drug delivery systems, where its lipophilic tail facilitates the
encapsulation of hydrophobic active pharmaceutical ingredients (APISs).

Part 1: Molecular Architecture & Physical
Properties[3]
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The defining feature of 4-n-octylstyrene is its amphiphilic asymmetry: a reactive vinyl group
coupled to a hydrophobic octyl tail. This structure dictates its behavior in both monomeric and
polymeric forms.

Chemical Identity

e |[UPAC Name: 1-ethenyl-4-octylbenzene[1][2]

Common Name: 4-n-Octylstyrene[1][2][3][4]

CAS Number: 46745-66-8[1][2][3][41[5][6][7]

Molecular Formula: CisHz4[1][2][5][7]

Molecular Weight: 216.37 g/mol [5][6][7]

Physical Constants

The following data represents the standard physicochemical profile for research-grade (>95%)

monomer.
Property Value Note
Appearance Colorless to light yellow liquid Clear, oily consistency
N ) @ 1 mmHg (Vacuum
Boiling Point 114 °C o )
distillation required)
) @ 20°C (Less dense than
Density 0.88 g/mL
water)
Refractive Index Distinct aromatic signature

=151

B Soluble in organic solvents )
Solubility Insoluble in water
(THF, DCM, Toluene)

. Typically 10-50 ppm to
Stabilizer 4-tert-Butylcatechol (TBC) o
prevent autopolymerization
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Structural Analysis: The "Comb" Effect

In a polymer chain, the octyl group of 4-n-octylstyrene acts as a pendant side chain. This
creates a "comb-like" architecture that disrupts the packing of the polymer backbone.

o Free Volume: The bulky octyl group increases the free volume between chains.

« Internal Plasticization: The flexible alkyl tail lowers the energy barrier for segmental rotation,
drastically reducing the Glass Transition Temperature (Tg) compared to unmodified
polystyrene. While Polystyrene has a Tg of ~100°C, Poly(4-n-octylstyrene) exhibits a Tg
significantly lower (often sub-ambient or near room temperature depending on molecular
weight), making the material softer and more rubbery.

Part 2: Synthesis & Production Workflows
Monomer Synthesis Protocol

While catalytic dehydrogenation is used industrially for styrene, the laboratory synthesis of 4-n-
octylstyrene typically follows a Friedel-Crafts Acylation route starting from octylbenzene or a
Wittig Reaction from 4-octylbenzaldehyde. The Acylation-Reduction-Dehydration pathway is
robust and scalable for research quantities.

Mechanism Visualization

The following diagram outlines the logical flow of converting Octylbenzene to 4-n-Octylstyrene.
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Caption: Step-wise organic synthesis pathway for 4-n-Octylstyrene from Octylbenzene
precursor.

Critical Experimental Notes
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» Regioselectivity: Friedel-Crafts acylation of octylbenzene predominantly yields the para
isomer due to the steric bulk of the octyl group, but ortho isomers must be removed via
fractional distillation.

o Dehydration: The final dehydration step requires acidic conditions (e.g., KHSOa4) and
reduced pressure to distill the monomer as it forms, preventing polymerization in the pot.
Inhibitors (TBC) must be added immediately to the receiving flask.

Part 3: Polymerization & Drug Delivery Applications
Polymerization Behavior

4-n-Octylstyrene undergoes radical, anionic, and cationic polymerization.
o Reactivity Ratios: In copolymerization with styrene, the reactivity ratios are close to unity (

), leading to random statistical distribution.

 RAFT/ATRP: Living radical polymerization techniques (RAFT, ATRP) are essential when
creating block copolymers for drug delivery to ensure low polydispersity (PDI < 1.1).

Application: Amphiphilic Block Copolymers

The primary utility of 4-n-octylstyrene in drug development is as the hydrophobic block in
amphiphilic copolymers (e.g., PEG-b-Poly(4-n-octylstyrene)).

Why use 4-n-octylstyrene over standard styrene?

» Enhanced Lipophilicity: The octyl chain creates a "super-hydrophobic” core in micelles,
improving the loading capacity for highly lipophilic drugs (e.g., Paclitaxel, Doxorubicin).

 Liquid Crystal Ordering: The side chains can exhibit liquid crystalline packing, which
stabilizes the micelle core and creates a barrier against premature drug leakage.

e Lower Tg: The core is less glassy and more mobile, potentially facilitating faster drug
diffusion/release rates compared to a rigid polystyrene core.

Micelle Formation Workflow
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Synthesis of Block Copolymer
(PEG-b-P(4-n-Octylstyrene))

l
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l
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;
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ydrophobic Effect

Self-Assembly into Micelles
Core: P(4-n-Octylstyrene) + Drug
Shell: PEG
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Caption: Self-assembly workflow for drug-loaded micelles using 4-n-octylstyrene block
copolymers.

Part 4: Safety & Handling (SDS Summary)
Hazard Classification:

o Skin Irritation: Category 2 (Causes skin irritation).

o Eye Irritation: Category 2A (Causes serious eye irritation).

o Specific Target Organ Toxicity: Category 3 (Respiratory irritation).

Storage Protocol:
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o Temperature: Store at 2-8°C (Refrigerated).

 Stabilization: Ensure TBC levels are maintained. If the liquid turns yellow/orange, check for
polymerization or oxidation.

» Incompatibility: Strong oxidizing agents and radical initiators (peroxides) unless intended for
polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-n-Octylstyrene: A Technical Guide to Structure,
Synthesis, and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356761/docs#4-n-octylstyrene-a-technical-guide-to-
structure-synthesis-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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